Cas no 92548-88-4 (2-(2-methylphenyl)-2-phenylacetic acid)

• Product Name: 2-(2-methylphenyl)-2-phenylacetic acid
• CAS No: 92548-88-4
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 4665267
• PubChem ID: 13550373
• Update Time: 2025-06-10

2-(2-methylphenyl)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-methyl-α-phenyl-
• 2-Methyl-α-phenylbenzeneacetic acid
• 2-phenyl-2-(o-tolyl)acetic acid
• 2-(2-methylphenyl)-2-phenylacetic acid

• Inchi： 1S/C15H14O2/c1-11-7-5-6-10-13(11)14(15(16)17)12-8-3-2-4-9-12/h2-10,14H,1H3,(H,16,17)
• InChI Key： WHTHABWVVIKFLX-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1C=CC=CC=1C)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-(2-methylphenyl)-2-phenylacetic acid

Introduction to 2-(2-methylphenyl)-2-phenylacetic acid (CAS No. 92548-88-4)

2-(2-methylphenyl)-2-phenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 92548-88-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural arrangement of phenyl rings and an acetic acid moiety, has garnered attention due to its potential applications in medicinal chemistry and synthetic biology. The presence of two phenyl groups, one of which is substituted with a methyl group, imparts distinct electronic and steric properties that make it a valuable scaffold for drug discovery.

The compound's structure, characterized by its biphenyl core, suggests utility in the development of molecules with enhanced binding affinity and selectivity. In recent years, there has been growing interest in biphenyl derivatives due to their role as intermediates in the synthesis of biologically active agents. Specifically, 2-(2-methylphenyl)-2-phenylacetic acid has been explored as a precursor in the preparation of novel therapeutic agents targeting various disease pathways.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The acetic acid functionality provides a reactive site for further derivatization, allowing chemists to tailor its properties for specific applications. For instance, esterification or amidation of the carboxylic acid group can yield derivatives with improved solubility or metabolic stability, making them more suitable for pharmaceutical use.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-(2-methylphenyl)-2-phenylacetic acid with greater accuracy. Molecular docking studies have identified potential interactions with enzymes and receptors relevant to inflammation, pain management, and neurodegenerative diseases. These findings align with the increasing demand for small-molecule modulators that can modulate complex biological networks.

In the context of drug discovery, the synthesis of 2-(2-methylphenyl)-2-phenylacetic acid has been optimized using modern catalytic methods. Transition metal-catalyzed cross-coupling reactions have emerged as particularly effective strategies for constructing the biphenyl core. Such approaches not only improve yield but also minimize byproduct formation, aligning with green chemistry principles.

The compound's pharmacological profile has been preliminarily investigated in cell-based assays. Initial studies suggest that derivatives of 2-(2-methylphenyl)-2-phenylacetic acid may exhibit anti-inflammatory properties by inhibiting key signaling pathways involved in cytokine production. This potential makes it a promising candidate for further exploration in chronic inflammatory conditions.

Moreover, the structural motif of 2-(2-methylphenyl)-2-phenylacetic acid finds resonance with ongoing research in materials science. Its rigid framework and aromaticity make it a candidate for applications in organic electronics and photovoltaic devices. By leveraging its electronic properties, researchers aim to develop novel materials with enhanced performance characteristics.

The synthesis and characterization of 92548-88-4 have also benefited from advancements in analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These tools are essential for ensuring that the compound meets stringent quality standards before being used in downstream applications.

As interest in natural product-inspired scaffolds grows, 2-(2-methylphenyl)-2-phenylacetic acid has been examined for its potential as a bioisostere of known bioactive molecules. By replacing functional groups or altering substitution patterns, chemists can explore new chemical space while retaining key pharmacophoric elements. This approach has led to the discovery of several lead compounds with therapeutic promise.

The future directions for research on 92548-88-4 include exploring its role in combinatorial chemistry libraries. By generating diverse analogs through iterative synthesis and screening, researchers can accelerate the identification of novel drug candidates. Automation and high-throughput screening technologies are expected to play a crucial role in this endeavor.

In conclusion, 2-(2-methylphenyl)-2-phenylacetic acid (CAS No. 92548-88-4) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features, coupled with recent advances in synthetic and analytical methodologies, position it as a valuable asset in ongoing research efforts. As scientists continue to uncover its potential, this molecule is poised to contribute significantly to advancements in medicine and materials science.